Cas no 74499-12-0 (Potassium 3-hydroxy-4-methoxybenzenesulphonate)
74499-12-0 structure
Product Name:Potassium 3-hydroxy-4-methoxybenzenesulphonate
CAS No:74499-12-0
MF:C7H7KO5S
MW:242.290782213211
CID:570269
PubChem ID:23662440
Update Time:2025-04-19
Potassium 3-hydroxy-4-methoxybenzenesulphonate Chemical and Physical Properties
Names and Identifiers
-
- Potassium 3-hydroxy-4-methoxybenzenesulphonate
- potassium,3-hydroxy-4-methoxybenzenesulfonate
- Potassium 5-guaiacolsulfonate
- Q27262168
- 5H662IO64G
- Potassium 3-hydroxy-4-methoxy-benzenesulfonate
- EINECS 277-890-4
- potassium;3-hydroxy-4-methoxybenzenesulfonate
- POTASSIUM 3-HYDROXY-4-METHOXYBENZENESULFONATE
- Potassium 5-guaiacolsulfonate [MI]
- Benzenesulfonic acid, 3-hydroxy-4-methoxy-, potassium salt (1:1)
- UNII-5H662IO64G
- SCHEMBL7082925
- NS00089923
- DTXSID50995997
- 74499-12-0
- 5011-21-2
-
- Inchi: 1S/C7H8O5S.K/c1-12-7-3-2-5(4-6(7)8)13(9,10)11;/h2-4,8H,1H3,(H,9,10,11);/q;+1/p-1
- InChI Key: QEAJOOURKCKFSV-UHFFFAOYSA-M
- SMILES: [K+].S(C1C=CC(=C(C=1)O)OC)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 241.96512598g/mol
- Monoisotopic Mass: 241.96512598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 95Ų
Potassium 3-hydroxy-4-methoxybenzenesulphonate Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
74499-12-0 (Potassium 3-hydroxy-4-methoxybenzenesulphonate) Related Products
- 16241-25-1(Potassium 4-Guaiacolsulfonate)
- 34256-01-4(3-METHOXY-BENZENESULFONIC ACID)
- 78247-49-1(Potassium guaiacolsulfonate hemihydrate)
- 7134-11-4(Benzenesulfonic acid,4-hydroxy-3-methoxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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